Cas no 1866287-37-7 (Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy-)

• Product Name: Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy-
• CAS No: 1866287-37-7
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5276743
• Update Time: 2025-07-21

Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy-

• Inchi： 1S/C10H17NO2/c11-7-9(5-6-9)10(13)3-1-8(12)2-4-10/h13H,1-7,11H2
• InChI Key： KSYOOJOBIPALPT-UHFFFAOYSA-N
• SMILES： C1(=O)CCC(C2(CN)CC2)(O)CC1

Additional information on Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy-

Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- (CAS No. 1866287-37-7): A Comprehensive Overview

Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- is a complex organic compound with significant applications in the field of pharmaceuticals and chemical synthesis. This compound, identified by its CAS number 1866287-37-7, has garnered attention due to its unique structural properties and potential biological activities. The molecule features a cyclohexanone backbone substituted with a 1-(aminomethyl)cyclopropyl group and a hydroxyl group at the 4-position, making it a versatile intermediate in organic synthesis and a candidate for further pharmacological investigation.

The structural composition of Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- makes it an intriguing subject for researchers exploring novel synthetic pathways and drug development. The presence of both an amine and a hydroxyl group provides multiple sites for functionalization, enabling the creation of derivatives with tailored properties. This flexibility has led to its exploration in various contexts, including the synthesis of bioactive molecules and the development of new therapeutic agents.

In recent years, there has been growing interest in the pharmacological potential of compounds with similar structural motifs. The cyclopropyl group, in particular, has been identified as a key structural feature in many bioactive molecules, contributing to their binding affinity and metabolic stability. The combination of this motif with the cyclohexanone core and hydroxyl functionalities suggests that Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- may exhibit unique interactions with biological targets.

One of the most promising areas of research involving this compound is its potential as a precursor for the synthesis of novel pharmaceuticals. The amine group can be readily modified through various chemical reactions, such as acylation or alkylation, to introduce additional functional groups or to link it to other molecular fragments. This adaptability makes it a valuable building block for medicinal chemists seeking to develop new drugs.

Furthermore, the hydroxyl group at the 4-position of the cyclohexanone ring can participate in hydrogen bonding interactions, which are crucial for the binding affinity of many pharmacological agents. This feature enhances the compound's potential as a lead molecule in drug discovery efforts. Researchers have been exploring its interactions with enzymes and receptors, aiming to identify new therapeutic targets and develop drugs with improved efficacy and selectivity.

The synthesis of Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- presents both challenges and opportunities for organic chemists. The complexity of its structure requires careful planning and execution to ensure high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to access such complex molecules. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired framework efficiently.

Recent studies have also highlighted the importance of computational methods in the design and optimization of molecules like Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy-. Molecular modeling and computer-aided drug design (CADD) have become indispensable tools for predicting biological activity and optimizing molecular properties. These approaches allow researchers to screen large libraries of compounds virtualy before conducting experimental synthesis, significantly reducing the time and resources required for drug discovery.

The potential applications of this compound extend beyond pharmaceuticals into other areas such as agrochemicals and materials science. The unique structural features make it a candidate for developing novel pesticides or specialty chemicals with specific functionalities. Additionally, its ability to undergo various chemical transformations opens up possibilities for creating advanced materials with tailored properties.

In conclusion, Cyclohexanone, 4-[1-(aminomethyl)cyclopropyl]-4-hydroxy- (CAS No. 1866287-37-7) is a multifaceted compound with significant potential in multiple domains of chemistry and biology. Its complex structure offers opportunities for innovative synthetic strategies and pharmacological exploration. As research continues to uncover new applications and functionalities, this compound is poised to play an important role in the development of next-generation pharmaceuticals and advanced materials.